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A pivotal development in high-energy physics and medical imaging, the discovery and
refinement of lead tungstate (PbWOa) as a scintillator material marked a significant
advancement in radiation detection technologies. Its unique combination of high density, rapid
decay time, and radiation hardness has made it indispensable for cutting-edge scientific
endeavors, most notably in the electromagnetic calorimeter of the Compact Muon Solenoid
(CMS) experiment at CERN's Large Hadron Collider.

This in-depth technical guide explores the history of lead tungstate's discovery as a scintillator,
detailing the key scientific milestones, the evolution of its material properties, and the
experimental methodologies used to characterize this crucial material.

A Serendipitous Discovery and Early Development

The early 1990s saw a burgeoning need for a novel scintillator material that could withstand the
harsh radiation environments and high event rates anticipated at the then-upcoming Large
Hadron Collider. The credit for the initial discovery of lead tungstate's scintillation properties
goes to a group of researchers from the Institute for Scintillation Materials in Ukraine, with L.L.
Nagornaya playing a key role. Their pioneering work in the early 1990s revealed the potential
of PbWOa4 as a dense and fast inorganic scintillator.

Subsequent intensive research and development efforts were spearheaded by a collaboration
of scientists, with M.V. Korzhik and his team at the Institute for Nuclear Problems in Minsk,
Belarus, making significant contributions. This research was strongly motivated by the stringent
requirements of the CMS experiment, which necessitated a scintillator with a short radiation
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length and Moliere radius to enable the construction of a compact and high-resolution
electromagnetic calorimeter.

The development of lead tungstate can be broadly categorized into several key phases:

« Initial Discovery (Early 1990s): The first observations of scintillation in PbWOa crystals were
made, sparking interest in its potential applications.

 Intensive R&D for High-Energy Physics (Mid-1990s): A concerted effort was made to
understand and improve the material's properties, focusing on radiation hardness and
optimizing the scintillation light output. This period saw extensive studies on the effects of
doping and crystal growth conditions.

* Industrialization and Mass Production (Late 1990s - Early 2000s): The focus shifted to
developing reliable and scalable methods for producing large, high-quality PbWOa crystals to
meet the demands of the CMS experiment.
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Atimeline illustrating the key phases in the discovery and development of lead tungstate as a
scintillator.

Scintillation Properties of Lead Tungstate

Lead tungstate is an intrinsically scintillating material, meaning it does not require the addition
of an activator dopant to produce light. Its scintillation properties are a complex interplay of its
electronic band structure and the presence of specific lattice defects.
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Key Scintillation Parameters

The performance of lead tungstate as a scintillator is characterized by several key
parameters, which are summarized in the tables below. These values can vary depending on
the crystal's purity, stoichiometry, and the presence of dopants.

Property Undoped PbWO4 Doped PbWO4 (Typical)
Density 8.28 g/cm?3 8.28 g/cm?3

Radiation Length 0.89 cm 0.89 cm

Moliére Radius 2.2cm 2.2cm

~420-440 nm (blue), ~500 nm

Peak Emission ~420-440 nm

(green)
Light Yield Low (~100-300 photons/MeV) Improved with specific dopants
Refractive Index ~2.2 ~2.2

Doped PbWOa4 (e.g., with Y,

Decay Component Undoped PbWO4 (Typical) Nb)
Fast <10ns ~2-5ns
Slow ~10-30 ns ~6-15ns

The Scintillation Mechanism

The scintillation process in lead tungstate is primarily attributed to the radiative decay of self-
trapped excitons. An exciton is a bound state of an electron and an electron hole which are
attracted to each other by the electrostatic Coulomb force. In PbWOa4, these excitons can
become localized or "trapped" at specific sites within the crystal lattice, forming what is known
as a self-trapped exciton (STE).

The luminescence centers in lead tungstate are associated with the (WOa4)?~ tungstate
complexes. The absorption of ionizing radiation creates electron-hole pairs in the crystal. These
charge carriers can then form excitons which subsequently become self-trapped. The radiative
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recombination of these STEs results in the emission of scintillation light. The presence of
different luminescence centers, including regular (WOa4)2~ groups and defect-related centers
(often referred to as "green” and "blue" emission centers), contributes to the overall emission
spectrum. Doping with elements like niobium (Nb) or yttrium (Y) can modify the defect structure
of the crystal, which in turn influences the scintillation properties, often leading to an improved
light yield and radiation hardness.
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A simplified diagram of the scintillation mechanism in lead tungstate, highlighting the key
processes from energy deposition to light emission.

Experimental Protocols for Characterization

The comprehensive characterization of lead tungstate scintillators involves a suite of
experimental techniques to quantify their performance. Below are detailed methodologies for
key measurements.

Measurement of Light Yield

The light yield, a measure of the number of photons produced per unit of energy deposited, is a
critical parameter for a scintillator.

Methodology:

o Crystal Preparation: The PbWOa crystal is optically coupled to a photodetector, typically a
photomultiplier tube (PMT) or a silicon photomultiplier (SiPM), using an optical grease to
ensure efficient light collection. The crystal and photodetector assembly is housed in a light-
tight box.

o Radioactive Source: A gamma-ray source with a well-defined energy, such as 3’Cs (662
keV) or 6°Co (1173 and 1332 keV), is placed at a fixed distance from the scintillator.

o Data Acquisition: The output signal from the photodetector is processed by a series of
electronic modules, including a preamplifier, a shaping amplifier, and a multi-channel
analyzer (MCA). The MCA records a pulse height spectrum, where the x-axis represents the
signal amplitude (proportional to the number of photons) and the y-axis represents the
number of counts.

o Photopeak Analysis: The spectrum will exhibit a distinct "photopeak™ corresponding to the full
absorption of the gamma-ray energy in the crystal. The position of this photopeak (in terms
of channel number) is determined by fitting it with a Gaussian function.

o Calibration: The system is calibrated using sources with known energies to establish a
relationship between the channel number and the deposited energy.
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 Light Yield Calculation: The light yield is calculated by comparing the photopeak position of
the PbWOa crystal to that of a reference scintillator with a known light yield (e.g., Nal(Tl))
under the same experimental conditions. The relative light yield is then converted to an
absolute value in photons/MeV.

Measurement of Decay Time

The decay time characterizes the speed of the scintillation process.
Methodology (Time-Correlated Single Photon Counting - TCSPC):

o Excitation Source: A pulsed source of ionizing radiation, such as a pulsed X-ray tube or a
pulsed laser, is used to excite the PbWOa crystal.

o "Start" Signal: A "start" signal for a time-to-amplitude converter (TAC) or a time-to-digital
converter (TDC) is generated in coincidence with the excitation pulse.

e "Stop" Signal: The scintillation photons emitted by the crystal are detected by a fast PMT.
The first detected photon generates a "stop" signal for the TAC/TDC.

o Time Spectrum: By repeating this process many times, a histogram of the time differences
between the "start" and "stop" signals is accumulated. This histogram represents the decay
profile of the scintillation light.

o Data Analysis: The decay time constants are extracted by fitting the decay curve with one or
more exponential functions.

Measurement of Radiation Hardness

Radiation hardness is the ability of a scintillator to maintain its properties after exposure to
ionizing radiation.

Methodology:

o Pre-irradiation Characterization: The light yield, energy resolution, and optical transmittance
of the PbWOa4 crystal are measured before irradiation.
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« [rradiation: The crystal is exposed to a controlled dose of radiation, typically from a ¢°Co
gamma-ray source or a particle beam, at a specified dose rate.

« Post-irradiation Characterization: Immediately after and at various time intervals following
irradiation, the light yield, energy resolution, and optical transmittance are re-measured.

+ Damage and Recovery Analysis: The degradation of the scintillator's properties as a function
of the absorbed dose is quantified. The recovery of these properties over time (annealing) at
room temperature or elevated temperatures is also monitored. The radiation-induced
absorption is a key parameter, often measured using a spectrophotometer.
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A flowchart outlining the typical experimental workflow for characterizing the properties of a
lead tungstate scintillator crystal.

Conclusion

The discovery and development of lead tungstate as a scintillator represent a significant
achievement in materials science, driven by the demanding requirements of high-energy
physics. Its unique properties have enabled groundbreaking discoveries, and it continues to be
a material of great interest for a variety of applications where high density and fast timing are
paramount. The ongoing research into doping and crystal growth techniques promises further
improvements in its performance, ensuring that lead tungstate will remain a key material in the
field of radiation detection for the foreseeable future.

 To cite this document: BenchChem. [The Advent of a Heavy Scintillator: A Technical
Chronicle of Lead Tungstate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1221855#discovery-and-history-of-lead-tungstate-as-
a-scintillator]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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